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Compound of Interest

Compound Name: Citronellyl valerate

Cat. No.: B1594606 Get Quote

This guide provides a comprehensive technical overview of Citronellyl valerate, a significant

fragrance and flavor compound. Tailored for researchers, scientists, and professionals in drug

development, this document delves into its chemical identity, physicochemical properties,

synthesis methodologies, analytical procedures, and safety profile, underpinned by

authoritative sources to ensure scientific integrity.

Chemical Identification and Nomenclature
Citronellyl valerate is chemically classified as a carboxylic ester. Its unique molecular

structure contributes to its characteristic aroma, making it a valuable ingredient in various

consumer products.

CAS Number: 7540-53-6[1][2][3]

Synonyms: A variety of synonyms are used to identify Citronellyl valerate in scientific literature

and commerce. These include:

Citronellyl pentanoate[1][2][3][4][5]

Citronellyl valerianate

3,7-Dimethyl-6-octen-1-yl pentanoate[1]

3,7-Dimethyl-6-octen-1-yl valerate
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Pentanoic acid, 3,7-dimethyl-6-octenyl ester[6][1][2][3]

3,7-Dimethyloct-6-en-1-yl valerate[7]

Valeric acid, 3,7-dimethyl-6-octen-1-yl ester[5]

FEMA No. 2317[4][5]

Physicochemical Properties
Understanding the physicochemical properties of Citronellyl valerate is crucial for its

application in various formulations and for predicting its behavior in different matrices.

Property Value Source(s)

Molecular Formula C₁₅H₂₈O₂ [2][8]

Molecular Weight 240.38 g/mol [2][5][8]

Appearance Colorless clear liquid [7]

Odor Rose, herb, honey-like [3][4][8]

Boiling Point
237.00 to 240.00 °C @ 760.00

mm Hg
[7][4][8]

Density
0.87200 to 0.88100 g/mL @

25.00 °C
[7][8]

Refractive Index
1.44200 to 1.45000 @ 20.00

°C
[7]

Flash Point > 230.00 °F (> 110.00 °C) [7][8]

Water Solubility
0.1879 mg/L @ 25 °C

(estimated)
[8]

LogP (Octanol/Water) 4.492 (estimated) [5]

Synthesis of Citronellyl Valerate
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The primary method for synthesizing Citronellyl valerate is through the esterification of

citronellol with valeric acid. This reaction can be catalyzed by acids (Fischer esterification) or

enzymes (lipase-catalyzed esterification).

Fischer Esterification: A Step-by-Step Protocol
This protocol describes a standard laboratory procedure for the synthesis of Citronellyl
valerate using an acid catalyst. The causality behind using an acid catalyst, typically sulfuric

acid or p-toluenesulfonic acid, is to protonate the carbonyl oxygen of the carboxylic acid,

thereby increasing the electrophilicity of the carbonyl carbon for nucleophilic attack by the

alcohol. The use of a Dean-Stark apparatus is crucial for removing water, a byproduct of the

reaction, which drives the equilibrium towards the formation of the ester product.

Materials:

Citronellol

Valeric acid

Concentrated sulfuric acid (catalyst)

Toluene (as a solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup: In a round-bottom flask, combine equimolar amounts of citronellol and

valeric acid. Add toluene to dissolve the reactants.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

mixture.

Reflux and Water Removal: Attach the Dean-Stark apparatus and condenser to the flask.

Heat the mixture to reflux. The toluene-water azeotrope will distill, and the water will be

collected in the side arm of the Dean-Stark trap, while the toluene returns to the reaction

flask. Continue refluxing until no more water is collected.

Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash with a saturated sodium bicarbonate solution to neutralize the

acidic catalyst. Wash subsequently with water.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the toluene using a rotary evaporator.

Purification: The crude Citronellyl valerate can be further purified by vacuum distillation to

obtain a high-purity product.
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Sample Preparation

GC-MS Analysis

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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